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Compound of Interest

Compound Name: 1-Methyl-5-fluorouracil

CAS No.: 155-16-8

Cat. No.: B3048072

Get Quote

Executive Summary & Chemical Identity
1-Methyl-5-fluorouracil is a structural analog of the antineoplastic agent 5-Fluorouracil (5-FU).

[1] While 5-FU is explicitly listed as a U-listed hazardous waste (U248) under RCRA (Resource

Conservation and Recovery Act), its methyl derivative (1-Methyl-5-fluorouracil) does not

share this specific waste code.

However, due to its structural similarity and potential for cytotoxicity, teratogenicity, and

genotoxicity, it must be managed with the same rigor as a NIOSH Group 1 Hazardous Drug.

Standard autoclaving is insufficient for destruction. The only validated disposal method is high-

temperature incineration.
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Property Specification

Chemical Name 1-Methyl-5-fluorouracil (N1-Methyl-5-FU)

CAS Number
155-16-8(Note: Distinguish from N3-isomer CAS

4840-69-1)

Formula C₅H₅FN₂O₂

Physical State White crystalline powder

Melting Point ~280°C (Decomposes/Sublimes)

Hazard Class
Cytotoxic / Genotoxic (Treat as Hazardous

Drug)

Solubility Soluble in water, methanol; insoluble in ether

Hazard Assessment & Scientific Rationale
The "Why" Behind the Protocol
Effective disposal requires understanding the molecule's resistance to degradation.

Thermal Stability: 1-Methyl-5-fluorouracil has a high melting/decomposition point (~280°C).

[2][3] Standard laboratory autoclaves operate at 121°C. Autoclaving will sterilize the

biological media but will NOT destroy the chemical agent, leaving active cytotoxic residue in

the waste stream.

The Fluorine Bond: The Carbon-Fluorine (C-F) bond is one of the strongest in organic

chemistry (~485 kJ/mol). Incomplete combustion can release Hydrogen Fluoride (HF) gas or

fluorinated toxic byproducts.

Operational Implication: Disposal requires High-Temperature Incineration (>1100°C) with

specific flue gas scrubbing to neutralize HF.

Toxicology & Handling[4]
Mechanism: Acts as an antimetabolite, potentially inhibiting thymidylate synthase or

incorporating into RNA/DNA, leading to cell death.[1]
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Risk: Suspected carcinogen, teratogen, and mutagen.

PPE Requirement: Double nitrile gloves (tested to ASTM D6978), gown, and respiratory

protection (N95 minimum; P100 or PAPR for powders) are mandatory during handling and

waste packing.

Step-by-Step Disposal Protocol
This protocol uses a "Conservative Compliance" approach, treating the substance as a

hazardous drug (HD) to ensure safety beyond minimum regulatory requirements.

Phase 1: Waste Segregation (At the Bench)
Do not mix with general trash or biohazard bags (red bags).

Waste Type Definition
Container
Color/Label

Action

Trace Waste

PPE, empty vials

(<3% residue), wipes,

pipette tips.

Yellow Bin (Trace

Chemo)

Seal and place in

yellow hazardous drug

waste bin.

Bulk Waste

Stock solutions, pills,

visible powder, spill

cleanup materials

(>3% residue).

Black Bin (RCRA

Hazardous)

Must go to hazardous

waste incineration.

Label as

"Toxic/Cytotoxic".

Sharps
Needles, syringes

used with the agent.

Yellow Sharps

Container

Never recap. Place

directly into yellow

chemo sharps bin.

Liquid Waste
Cell culture media

containing the drug.
Glass/HDPE Carboy

Do NOT bleach. Label

"Cytotoxic Liquid

Waste" and arrange

EHS pickup.

Phase 2: Operational Workflow (Decision Tree)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Methyl-5-fluorouracil
Waste Generated Determine Waste Type

Trace Waste
(PPE, Empty Vials)<3% Residue

Bulk/Residual Waste
(Stock, Spills, Liquids)

>3% Residue

Yellow Bin
(Trace Chemo)

Black Bin
(RCRA Hazardous)

High-Temp Incineration
(>1100°C)
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Figure 1: Decision matrix for segregating 1-Methyl-5-fluorouracil waste streams to ensure

proper destruction.

Phase 3: Spill Management
In the event of a powder spill:

Evacuate the immediate area.

Don PPE: Double gloves, gown, eye protection, and N95/P100 respirator.

Contain: Cover powder with a damp absorbent pad (do not create dust).

Clean: Clean area with soap and water, followed by a specific deactivation agent if available

(e.g., Surface Safe®), though physical removal is primary. Do not use bleach alone as it may

not fully degrade the ring structure immediately.

Dispose: All cleanup materials go into the Black Bin.

The Destruction Mechanism (Scientific Integrity)
Why do we insist on incineration? The destruction of fluorinated pyrimidines follows a specific

thermodynamic pathway.
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Input: 1-Methyl-5-fluorouracil
(Solid/Liquid Waste)

Primary Combustion Chamber
Temp: 1100°C

Bond Cleavage:
C-F bond breaks (~485 kJ/mol)

Ring Oxidation

Thermal Decomposition

Wet Scrubber System
(Alkaline Wash)

Acid Gases (HF)

Neutralized Output:
CO2 + H2O + NaF (Salt)

Neutralization
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Figure 2: Chemical destruction pathway. High heat is required to break the C-F bond, and

scrubbers are essential to capture the resulting Hydrogen Fluoride gas.

Regulatory Compliance & References
RCRA Classification Note: While 1-Methyl-5-fluorouracil is not explicitly U-listed (unlike 5-

FU/U248), federal regulations (40 CFR 261.3) dictate that mixtures or derivatives exhibiting

toxic characteristics must be managed as hazardous waste. Best Practice: Manage as RCRA

Hazardous Waste to avoid "cradle-to-grave" liability issues.
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National Institute for Occupational Safety and Health (NIOSH).NIOSH List of Antineoplastic

and Other Hazardous Drugs in Healthcare Settings. Centers for Disease Control and

Prevention.

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations: Hazardous Waste Identification (40 CFR Part 261).

PubChem.Compound Summary: 1-Methyl-5-fluorouracil (CAS 155-16-8). National Library

of Medicine.

Occupational Safety and Health Administration (OSHA).Controlling Occupational Exposure

to Hazardous Drugs.

Disclaimer: This guide is for educational and operational planning purposes. Always consult

your institution's Environmental Health & Safety (EHS) officer and local regulations before

handling hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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